Vat Brown 23

Specification

• CAS No.: 1328-26-3
• Molecular Formula: C5H10O4
• Molecular Weight: 0

Introduction

Fundamental Identification and Classification

Chemical Identity and Basic Properties

Vat Brown 23 is definitively identified by its Chemical Abstracts Service (CAS) registry number 1328-26-3, which provides a unique, unambiguous identifier for this specific chemical compound. According to available data, the compound presents physically as a white powder, which notably differs from the typical appearance expectations of a brown colorant. This discrepancy suggests the compound likely undergoes chemical transformation during application processes to develop its characteristic brown hue.

Contextual Classification within Vat Dyes

Vat dyes as a broader category represent a significant class of colorants characterized by their water-insolubility in their oxidized state. These dyes typically include both indigo and anthraquinone-based chemical structures. The defining property of vat dyes is their ability to become water-soluble through a reduction process in alkaline conditions, followed by oxidation to restore their insoluble form once applied to the substrate. This property enables excellent colorfastness in the finished product, as the dye becomes physically trapped within the fiber structure rather than merely adhering to its surface.

Chemical Composition and Structure

Comparative Analysis with Related Compounds

While specific structural information about Vat Brown 23 remains limited, examining related vat brown dyes provides contextual understanding. For example, Vat Brown 3 (CAS 131-92-0) is an anthraquinone-based compound with the molecular formula C₄₂H₂₃N₃O₆ and a molecular weight of 665.65. Similarly, Vat Brown 5 (CAS 3989-75-1) has a reported molecular formula of C₂₄H₁₂O₂S₂, while Vat Brown 25 (CAS 6247-46-7) features a more complex structure with the formula C₄₃H₂₅N₃O₇. This pattern suggests that Vat Brown 23 likely features a similar complex polycyclic aromatic structure with multiple functional groups.

Manufacturing Processes and Chemical Synthesis

General Vat Dye Production Considerations

The synthesis of vat dyes typically involves multiple complex chemical reactions. According to available research, vat dye manufacturing generally faces significant yield challenges. For example, if each step in a synthesis averages 79% yield, a five-step process results in only 31% theoretical yield, while seven-step processes may yield only 19% of the theoretical maximum. This inefficiency represents a significant manufacturing challenge and contributes to higher production costs.

Physical and Chemical Properties

Reported Physical Characteristics

Vat Brown 23 is documented as a white powder in its commercial form. This contrasts with some other vat browns, such as Vat Brown 1, which presents as a "fine, dark brown to black crystalline powder with a slight odor". The supplier information indicates a high purity level of 99% for commercial Vat Brown 23 products.

Fastness Properties and Performance Characteristics

While specific performance data for Vat Brown 23 is not detailed in the research, other vat browns provide reference points for typical performance expectations. For instance, Vat Brown 3 demonstrates excellent fastness properties according to ISO and AATCC standards, with ratings of 5 for ironing fastness, 7 for light fastness, and 4-5 for oxygen bleach resistance. The table below summarizes these properties:

Standard	Ironing Fastness	Light Fastness	Mercerized	Oxygen bleach	Soaping
ISO	5	7	4-5	4-5	5
AATCC	5	7-8	4-5	4-5	-

Processing Considerations

Vat dyes require specific processing conditions to achieve optimal results. The reduction process typically employs alkaline conditions using sodium hydrosulfite or similar reducing agents. After application to the substrate and penetration into the fiber structure, oxidation returns the dye to its water-insoluble form, effectively trapping it within the substrate. This process contributes to the excellent wash and light fastness properties typical of vat dyes.

Global Market and Supply Chain Analysis

Manufacturer and Supplier Landscape

Available research identifies Zhejiang Jiuzhou Chem Co., Ltd as a supplier of Vat Brown 23. This company describes itself as specializing in developing and producing organic intermediates with its own manufacturing facility. Within the broader vat dye market, there exists a substantial network of manufacturers and suppliers. According to market intelligence, the vat dyes industry comprises 1,045 manufacturers and exporters, alongside 1,400 importers globally.